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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009 Get Quote

For researchers, scientists, and drug development professionals, the selection of organic

pigments extends beyond mere coloration. Properties such as stability, purity, and particle size

are critical for applications ranging from coatings and inks to advanced materials and

potentially, biomedical applications. This guide provides a comprehensive comparison of

Pigment Red 170 against other notable Naphthol AS pigments, supported by experimental

data and detailed protocols.

Pigment Red 170 (PR170) is a high-performance Naphthol AS pigment known for its vibrant

bluish-red shade and excellent fastness properties.[1][2] It is widely utilized in demanding

applications such as automotive coatings, industrial paints, and high-quality printing inks.[1][2]

Like other Naphthol AS pigments, PR170's performance is dictated by its chemical structure

and crystalline form, which influence its lightfastness, heat stability, and chemical resistance.[3]

[4] This guide benchmarks PR170 against other common Naphthol AS pigments: Pigment Red

5 (PR5), Pigment Red 9 (PR9), Pigment Red 112 (PR112), and Pigment Red 210 (PR210).

Comparative Performance Data
The following tables summarize the key performance indicators for Pigment Red 170 and its

alternatives, compiled from various technical datasheets. The values represent typical

performance and may vary between different commercial grades.

Table 1: General and Fastness Properties of Selected Naphthol AS Pigments
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Property
Pigment
Red 170

Pigment
Red 5

Pigment
Red 9

Pigment
Red 112

Pigment
Red 210

C.I. Name 12475 12490 12460 12370 12477

Hue Bluish Red[2]
Yellowish

Red[5]

Yellowish

Red[6]

Bright

Yellowish

Red[7][8]

Pinkish

Red[9]

Lightfastness

(Full Shade,

1-8)

6-7[3] 7[5] 6[6] 7-8[7] 6[9]

Lightfastness

(Reduced

Tint, 1-8)

6[3] 5[5] - 6[8] 5[9]

Heat Stability

(°C)
200-240[1] 200[5] 180[6][10] 170-200[7][8] 180[9][11]

Migration

Resistance

(1-5)

5[1] - - - -

Note: Lightfastness is rated on a scale of 1 to 8, where 8 is excellent. Migration and chemical

resistance are rated on a scale of 1 to 5, where 5 is excellent.

Table 2: Chemical Resistance of Selected Naphthol AS Pigments (Scale 1-5, 5=Excellent)
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Chemical
Agent

Pigment
Red 170[1]

Pigment
Red 5[5]

Pigment
Red 9[6][10]

Pigment
Red 112[7]
[8][12]

Pigment
Red 210[9]
[11]

Water 5 5 5 5 5

Acid (5%

HCl)
5 5 5 5 5

Alkali (5%

NaOH)
5 5 5 5 5

Ethanol 5 4 4 4 4-5

Ethyl Acetate 5 4 5 5 4

Xylene 5 3-4 2 5 4-5

MEK 5 3 4 5 4

Linseed Oil - - 4 4-5 -

Experimental Protocols
The data presented in the tables are derived from standardized experimental procedures.

Below are detailed methodologies for key performance evaluation tests.

Lightfastness Testing (ISO 105-B02)
This method determines the resistance of the color of pigments to the action of an artificial light

source that simulates natural daylight.

Sample Preparation: A dispersion of the pigment in a suitable binder is prepared and applied

to a substrate to form a uniform colored panel. A portion of the panel is covered with an

opaque mask.

Exposure: The prepared panel, along with a set of blue wool standards (rated 1-8), is

exposed to a xenon arc lamp under controlled conditions of temperature and humidity.[13]

[14]
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Evaluation: The exposed portion of the panel is periodically compared to the unexposed

(masked) portion. The lightfastness rating is determined by identifying which blue wool

standard shows a similar degree of color change as the tested pigment.[13]

Heat Stability Testing (ISO 787-21)
This test assesses the stability of a pigment to heat when incorporated into a stoving medium.

Sample Preparation: The pigment is dispersed in a specified stoving binder at a defined

pigment-to-binder ratio. The dispersion is then applied to a substrate.

Heating: The coated substrate is placed in a calibrated oven and heated to a specified

temperature for a defined duration.

Evaluation: After cooling, the color of the heated sample is compared to that of an unheated

sample or a sample heated at a lower temperature. The heat stability is reported as the

maximum temperature at which no significant color change occurs.

Chemical Resistance Testing (ISO 787-1)
This standard provides a general method for comparing the color of pigments, which can be

adapted to assess chemical resistance.

Sample Preparation: A cured film of the pigmented system is prepared on a suitable

substrate.

Exposure: A piece of absorbent material (e.g., filter paper) is saturated with the test chemical

(e.g., 5% HCl, 5% NaOH, ethanol) and placed on the pigmented surface. The setup is

covered to prevent evaporation and left for a specified period.

Evaluation: After the exposure time, the absorbent material is removed, and the surface is

cleaned. The change in color, gloss, or any other surface defect is evaluated against an

unexposed area of the same sample, typically on a 1-5 scale.

Dispersion Fineness Testing (ASTM D1210)
This method measures the degree of dispersion of a pigment in a liquid vehicle using a

Hegman-type gage.
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Sample Preparation: The pigment is dispersed in the vehicle using a milling apparatus.

Measurement: A small amount of the dispersion is placed in the deep end of the Hegman

gage. A scraper is then drawn over the surface of the gage towards the shallow end.

Evaluation: The point on the scale where pigment particles or agglomerates are first visible

as streaks or scratches is read. The fineness of dispersion is reported in Hegman units or

micrometers.[3][7][15]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for evaluating the performance of Naphthol

AS pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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